Cas no 106476-71-5 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-diethyl-1-b-D-glucopyranosyl-)

2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-diethyl-1-b-D-glucopyranosyl- structure
106476-71-5 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-diethyl-1-b-D-glucopyranosyl-
CAS No:106476-71-5
MF:C14H22N2O8
MW:346.333084583282
CID:194562
PubChem ID:129343
Update Time:2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-diethyl-1-b-D-glucopyranosyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-diethyl-1-b-D-glucopyranosyl-
    • barbital N-glucoside
    • 5,5-diethyl-1-(beta-D-glucopyranosyl)pyrimidine-2,4,6(1H,3H,5H)-trione
    • 5,5-Diethyl-1-beta-D-glucopyranosylbarbituric acid
    • Barbituric acid, 5,5-diethyl-1-beta-D-glucopyranosyl-
    • 5,5-diethyl-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-1,3-diazinane-2,4,6-trione
    • DTXSID40910013
    • 106476-71-5
    • 5,5-Diethyl-3-hexopyranosyl-6-hydroxypyrimidine-2,4(3H,5H)-dione
    • Inchi: 1S/C14H22N2O8/c1-3-14(4-2)11(21)15-13(23)16(12(14)22)10-9(20)8(19)7(18)6(5-17)24-10/h6-10,17-20H,3-5H2,1-2H3,(H,15,21,23)/t6-,7-,8+,9-,10-/m1/s1
    • InChI Key: ALDUFTZQPLCBID-HOTMZDKISA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1N1C(NC(C(CC)(CC)C1=O)=O)=O)O)O)O

Computed Properties

  • Exact Mass: 346.13766
  • Monoisotopic Mass: 346.137616
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 157
  • XLogP3: -1.5

Experimental Properties

  • Density: 1.459
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.571
  • PSA: 156.63
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